Cas no 1076-12-6 (1,4:5,8-Dimethano-naphthalene,1,2,4,4a,8,8,8a-octahydro-)

1,4:5,8-Dimethano-naphthalene,1,2,4,4a,8,8,8a-octahydro- structure
1076-12-6 structure
Product Name:1,4:5,8-Dimethano-naphthalene,1,2,4,4a,8,8,8a-octahydro-
CAS No:1076-12-6
MF:C12H16
MW:160.255443572998
CID:217775
PubChem ID:10997345
Update Time:2024-03-01

1,4:5,8-Dimethano-naphthalene,1,2,4,4a,8,8,8a-octahydro- Chemical and Physical Properties

Names and Identifiers

    • 1,4:5,8-Dimethanonaphthalene,1,2,3,4,4a,5,8,8a-octahydro-, (1R,4S,4aR,5S,8R,8aS)-rel-
    • 1,4:5,8-Dimethanonaphthalene,1,2,3,4,4a,5,8,8a-octahydro-, (1a,4a,4aa,5a,8a,8aa)-
    • 1,4:5,8-Dimethanonaphthalene,1,2,3,4,4a,5,8,8a-octahydro-, endo,endo- (8CI)
    • Tetracyclododecene
    • Tetracyclo[6.2.1.1(3,6).0(2,7)]dodec-4-ene
    • 1,4:5,8-Dimethano-naphthalene,1,2,4,4a,8,8,8a-octahydro-
    • XBFJAVXCNXDMBH-UHFFFAOYSA-N
    • Tetracyclo[6.2.1.1(3,6).0(2,7)]dodec-9-ene
    • 1,2,3,4,4a,5,8,8a-Octahydro-1,4:5,8-dimethanonaphthalene
    • tetracyclo[6.2.1.13,6.02,7]dodec-4-ene
    • 1,4:5,8-Dimethanonaphthalene, (1 alpha,4 alpha,4a beta,5 alpha,8 alpha,8a beta) 1,2,3,4,4a,5,8,8a-octahydro-
    • 1,4:5,8-Dimethanonaphth
    • Inchi: 1S/C12H16/c1-2-8-5-7(1)11-9-3-4-10(6-9)12(8)11/h1-2,7-12H,3-6H2
    • InChI Key: XBFJAVXCNXDMBH-UHFFFAOYSA-N
    • SMILES: C12C3C=CC(C3)C1C1CCC2C1

Computed Properties

  • Exact Mass: 160.125201
  • Monoisotopic Mass: 160.125201
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.073
  • Boiling Point: 228.8°Cat760mmHg
  • Flash Point: 85.4°C
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